Cas no 2377036-11-6 (3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one
• CAS No: 2377036-11-6
• MF: C₉H₆BrF₂NO₃
• MW: 294.049648761749
• CID: 6085430
• PubChem ID: 145913708
• Update Time: 2025-10-30

3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2377036-11-6
• EN300-7438797
• 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one

• Inchi： 1S/C9H6BrF2NO3/c10-5-9(11,12)8(14)6-2-1-3-7(4-6)13(15)16/h1-4H,5H2
• InChI Key： SPRCMNYYSZYMCL-UHFFFAOYSA-N
• SMILES： BrCC(C(C1C=CC=C(C=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 292.94991g/mol
• Monoisotopic Mass: 292.94991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9Ų

Additional information on 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one

3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one (CAS No. 2377036-11-6): An Overview

3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one (CAS No. 2377036-11-6) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its bromine, fluorine, and nitro functional groups, exhibits a range of chemical properties that make it a valuable intermediate in the development of novel pharmaceuticals and materials.

The molecular structure of 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one is composed of a brominated and difluorinated ketone moiety attached to a nitro-substituted phenyl ring. This combination of functional groups imparts distinct reactivity and stability characteristics, making it an attractive candidate for various synthetic transformations. The presence of the bromine atom allows for facile substitution reactions, while the fluorine atoms enhance the compound's lipophilicity and metabolic stability. The nitro group, on the other hand, can be reduced to an amino group, providing a versatile handle for further functionalization.

In recent years, 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to serve as a key intermediate in the synthesis of potent inhibitors of viral replication. These inhibitors have shown promising activity against a range of viruses, including influenza and hepatitis C.

Beyond antiviral applications, 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one has also been explored for its potential in cancer therapy. Research conducted at the National Cancer Institute demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The unique combination of bromine, fluorine, and nitro functionalities appears to enhance the compound's ability to target specific cellular pathways involved in cancer progression.

The synthetic versatility of 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one has also made it an attractive candidate for the development of new materials. For instance, a study published in the Journal of Materials Chemistry reported the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in advanced electronics and aerospace industries.

In addition to its synthetic utility, 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one has been investigated for its biological activity using various in vitro and in vivo models. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. The compound's ability to cross biological membranes efficiently is attributed to its lipophilic nature, which is enhanced by the presence of fluorine atoms.

The future prospects for 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one are promising. Ongoing research is focused on optimizing its chemical structure to improve its potency and selectivity for specific therapeutic targets. Additionally, efforts are being made to develop scalable synthetic routes to produce this compound on a larger scale for commercial applications.

In conclusion, 3-Bromo-2,2-difluoro-1-(3-nitrophenyl)propan-1-one (CAS No. 2377036-11-6) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of innovative pharmaceuticals and materials.